Cas no 2228440-76-2 (1-(1H-indol-7-yl)prop-2-en-1-one)

• Product Name: 1-(1H-indol-7-yl)prop-2-en-1-one
• CAS No: 2228440-76-2
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 6499518
• Update Time: 2025-06-15

1-(1H-indol-7-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-7-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-(1H-indol-7-yl)-

• Inchi： 1S/C11H9NO/c1-2-10(13)9-5-3-4-8-6-7-12-11(8)9/h2-7,12H,1H2
• InChI Key： KSRVHQAEJAFRER-UHFFFAOYSA-N
• SMILES： C(C1C2=C(C=CC=1)C=CN2)(=O)C=C

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 348.1±24.0 °C(Predicted)
• pka: 15.29±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-7-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(1H-indol-7-yl)prop-2-en-1-one (CAS: 2228440-76-2): A Promising Scaffold in Medicinal Chemistry

The compound 1-(1H-indol-7-yl)prop-2-en-1-one (CAS: 2228440-76-2) has recently garnered significant attention in the field of medicinal chemistry due to its versatile biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and pharmacological properties. The indole scaffold, a privileged structure in drug discovery, combined with the α,β-unsaturated ketone moiety, renders this molecule a promising candidate for further development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing indole-based kinase inhibitors, showing potent activity against several cancer-related targets. The electron-rich indole ring and the reactive enone system facilitate diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) for optimized drug candidates.

Mechanistic investigations have revealed that 1-(1H-indol-7-yl)prop-2-en-1-one exhibits unique interactions with biological targets. Molecular docking studies suggest that the compound can form hydrogen bonds with key residues in the ATP-binding sites of various kinases, while the α,β-unsaturated carbonyl group may act as a Michael acceptor for covalent modification of cysteine residues. This dual mode of action could explain its observed potency in enzymatic assays, though further validation is required to fully elucidate its mechanism.

Pharmacological evaluations have demonstrated promising results in preclinical models. In a recent study published in Bioorganic & Medicinal Chemistry Letters, derivatives of 1-(1H-indol-7-yl)prop-2-en-1-one showed significant anti-inflammatory activity in murine models, with reduced production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's ability to modulate multiple signaling pathways, including NF-κB and MAPK, suggests potential applications in treating chronic inflammatory diseases.

Despite these encouraging findings, challenges remain in the development of 1-(1H-indol-7-yl)prop-2-en-1-one-based therapeutics. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent advances in prodrug strategies and formulation technologies may offer solutions to these limitations, as evidenced by ongoing research in academic and industrial laboratories.

In conclusion, 1-(1H-indol-7-yl)prop-2-en-1-one represents a valuable scaffold in medicinal chemistry with diverse biological activities. The compound's synthetic accessibility and structural versatility make it an attractive starting point for the development of novel therapeutics. Future research should focus on expanding its therapeutic applications, improving its drug-like properties, and advancing promising derivatives into clinical trials. As the understanding of its molecular mechanisms deepens, this compound may emerge as a key player in addressing unmet medical needs across multiple disease areas.